Cas no 72836-68-1 (6-Hydroxy-2-naphtylacetic acid)

• Product Name: 6-Hydroxy-2-naphtylacetic acid
• CAS No: 72836-68-1
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 4935329
• Update Time: 2025-08-05

6-Hydroxy-2-naphtylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Naphthol-1-acetic acid
• 6-hydroxy-2-naphtylacetic acid
• 2-(3-hydroxynaphthalen-1-yl)acetic acid
• 6-Hydroxy-2-naphtylacetic acid

• Inchi： 1S/C12H10O3/c13-10-5-8-3-1-2-4-11(8)9(6-10)7-12(14)15/h1-6,13H,7H2,(H,14,15)
• InChI Key： NQIGLUPTLYYAQE-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC=CC2=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 6-Hydroxy-2-naphtylacetic acid

Introduction to 6-Hydroxy-2-naphthylacetic Acid (CAS No. 72836-68-1)

6-Hydroxy-2-naphthylacetic acid, identified by its Chemical Abstracts Service (CAS) number 72836-68-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a naphthyl ring substituted with a hydroxyl and an acetic acid side chain, has garnered attention due to its versatile applications in synthetic chemistry, drug development, and biochemical studies.

The structure of 6-Hydroxy-2-naphthylacetic acid consists of a biphenyl core with one aromatic ring substituted at the 2-position by an acetic acid moiety and at the 6-position by a hydroxyl group. This particular arrangement imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydrophilic and lipophilic regions enhances its solubility and reactivity, facilitating its use in various biochemical pathways.

In recent years, 6-Hydroxy-2-naphthylacetic acid has been extensively studied for its potential applications in medicinal chemistry. Its structural motif is reminiscent of natural products known for their biological activity, prompting researchers to explore its pharmacological properties. Notably, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways associated with inflammation and cancer progression.

One of the most compelling areas of research involving 6-Hydroxy-2-naphthylacetic acid is its role as a precursor in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes implicated in metabolic disorders. The hydroxyl group at the 6-position provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The acetic acid side chain further contributes to the reactivity of 6-Hydroxy-2-naphthylacetic acid, enabling its participation in esterification and amidation reactions. These transformations are crucial in pharmaceutical synthesis, as they allow for the creation of more complex drug candidates with improved pharmacokinetic profiles. The ability to modify both the naphthyl ring and the acetic acid moiety offers a high degree of structural flexibility, making this compound an attractive scaffold for drug discovery.

Recent advancements in computational chemistry have also highlighted the potential of 6-Hydroxy-2-naphthylacetic acid as a key intermediate in designing small-molecule drugs. Molecular modeling studies have demonstrated that derivatives of this compound can interact with biological targets with high specificity, suggesting their suitability for therapeutic applications. These findings have spurred interest in developing new synthetic routes to optimize the production of 6-Hydroxy-2-naphthylacetic acid and its derivatives.

The industrial significance of 6-Hydroxy-2-naphthylacetic acid extends beyond academic research. Pharmaceutical companies are increasingly investing in the development of efficient synthetic methodologies to produce this compound on an industrial scale. Such efforts are driven by the growing demand for high-quality intermediates in drug development pipelines. Additionally, advancements in green chemistry principles have led to the exploration of sustainable synthetic routes that minimize waste and energy consumption.

In conclusion, 6-Hydroxy-2-naphthylacetic acid (CAS No. 72836-68-1) represents a fascinating compound with broad applications in chemistry and medicine. Its unique structural features make it a valuable building block for synthesizing biologically active molecules, while its reactivity allows for extensive functionalization. As research continues to uncover new therapeutic potentials, 6-Hydroxy-2-naphthylacetic acid is poised to play an increasingly important role in pharmaceutical innovation.